Cas no 42585-77-3 (methyl (Z)-3-methylnonadec-2-enoate)
42585-77-3 structure
Product Name:methyl (Z)-3-methylnonadec-2-enoate
CAS No:42585-77-3
MF:C21H40O2
MW:324.541107177734
CID:928288
PubChem ID:5773846
Update Time:2025-04-19
methyl (Z)-3-methylnonadec-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (Z)-3-methylnonadec-2-enoate
- NSC-226596
- NSC226596
- DTXSID90420930
- 42585-77-3
-
- Inchi: 1S/C21H40O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(2)19-21(22)23-3/h19H,4-18H2,1-3H3/b20-19-
- InChI Key: AZZOYVMQHRIZAE-VXPUYCOJSA-N
- SMILES: O(C)C(/C=C(/C)\CCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 324.302830514g/mol
- Monoisotopic Mass: 324.302830514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 17
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 26.3Ų
methyl (Z)-3-methylnonadec-2-enoate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
42585-77-3 (methyl (Z)-3-methylnonadec-2-enoate) Related Products
- 1189-09-9(Methyl geranate)
- 27234-05-5(Octadecenoic acid,methyl ester)
- 1903-23-7(ethyl 2-cycloheptylideneacetate)
- 1552-92-7(2-Cyclohexylidene-acetic Acid Ethyl Ester)
- 22104-69-4(2-Heptenoic acid,methyl ester)
- 10485-70-8(2,6,10-Dodecatrienoicacid, 3,7,11-trimethyl-, methyl ester)
- 7367-81-9(Methyl (E)-oct-2-enoate)
- 1903-22-6(Ethyl 2-cyclopentylideneacetate)
- 15677-00-6(Ethyl-3-methyl-2-hexenoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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